5-cyanobenzofuran-2-carboxylic Acid
Overview
Description
Scientific Research Applications
Protecting Group in Peptide Chemistry
5-Cyanobenzofuran-2-carboxylic acid has been studied for its potential as a protecting group in peptide chemistry. Its derivatives, such as the 5-dibenzosuberyl group, have shown usefulness in protecting amines, alcohols, thiols, and carboxylic acids. These compounds are extremely stable in strongly acidic media and can be easily cleaved under mild conditions, making them valuable for peptide synthesis (Pless, 1976).
Synthesis of Anti-Inflammatory Agents
Research has been conducted on the synthesis of benzo[b]thiophene derivatives, including the transformation of 5-aminobenzo[b]thiophene-2-carboxylic acid into various substituted compounds. These synthesized compounds have demonstrated potent anti-inflammatory activity, suggesting potential medical applications (Radwan, Shehab, & El-Shenawy, 2009).
Application in Honey Analysis
The compound has been utilized in the analysis of honey and honeydew samples. A high-performance liquid chromatographic method involving this compound derivatives was described for determining various compounds in honey. This method helps in assessing the quality and origin of honey (Nozal, Bernal, Toribio, Jiménez, & Martín, 2001).
Antibacterial and Antifungal Activities
Several studies have explored the synthesis of benzothiazole and benzofuran derivatives incorporating this compound. These compounds have been screened for their antibacterial and antifungal activities, showing potential as antimicrobial agents (Chavan & Pai, 2007).
Synthesis of Biologically Important Compounds
Research has focused on the efficient scale-up synthesis of this compound derivatives as key intermediates for various biologically important compounds. This includes the development of novel synthesis methods that are more efficient than conventional processes (Seto, Masada, Usutani, Cork, Fukuda, & Kawamoto, 2019).
Future Directions
Benzofuran compounds, including 5-cyanobenzofuran-2-carboxylic Acid, have potential applications in many fields due to their strong biological activities . For instance, they could be used in the development of new therapeutic agents . Additionally, a novel catalytic strategy involving protective chemistry has been presented for the selective production of furan-2,5-dicarboxylic acid from concentrated 5-hydroxymethylfurfural (HMF) solutions .
Mechanism of Action
Target of Action
5-Cyanobenzofuran-2-carboxylic Acid, like other benzofuran compounds, has been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . .
Mode of Action
Benzofuran compounds, in general, are known to interact with their targets in a way that leads to various biological activities
Biochemical Pathways
Benzofuran compounds are known to affect various biochemical pathways, leading to their diverse pharmacological activities
Pharmacokinetics
The impact of these properties on the bioavailability of benzofuran compounds is crucial for their pharmacological activity
Result of Action
Benzofuran compounds are known to have strong biological activities, suggesting significant molecular and cellular effects
Action Environment
Environmental factors can significantly impact the action of benzofuran compounds
properties
IUPAC Name |
5-cyano-1-benzofuran-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5NO3/c11-5-6-1-2-8-7(3-6)4-9(14-8)10(12)13/h1-4H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJQXZANNFIHPGV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C#N)C=C(O2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00437034 | |
Record name | 5-cyanobenzofuran-2-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00437034 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
84102-75-0 | |
Record name | 5-Cyano-2-benzofurancarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=84102-75-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-cyanobenzofuran-2-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00437034 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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